Cas no 1486452-38-3 (2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 1486452-38-3
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 6234232
• PubChem ID: 21105820
• Update Time: 2025-07-19

2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol
• SCHEMBL5652011
• EN300-1807988
• 1486452-38-3

• Inchi： 1S/C5H8N2O2/c6-3-5(8)4-1-2-9-7-4/h1-2,5,8H,3,6H2
• InChI Key： UIDIIUDROZIDIE-UHFFFAOYSA-N
• SMILES： OC(C1C=CON=1)CN

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol

Research Briefing on 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol (CAS: 1486452-38-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol (CAS: 1486452-38-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, featuring both an oxazole ring and an amino alcohol moiety, presents unique structural characteristics that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, with particular attention to its role in modulating protein-protein interactions and enzyme inhibition.

Structural analysis of 1486452-38-3 reveals that the oxazole ring provides a rigid planar structure, while the amino alcohol side chain offers hydrogen bonding capabilities and stereochemical diversity. This combination has been exploited in the design of kinase inhibitors, with several research groups reporting improved selectivity profiles when this scaffold is incorporated into lead compounds. The compound's ability to participate in both hydrophobic and polar interactions makes it particularly valuable for targeting challenging biological interfaces.

Recent synthetic methodologies have focused on efficient routes to access 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry described an improved asymmetric synthesis approach that yields enantiomerically pure forms of the compound, addressing previous challenges with racemic mixtures. This advancement has significant implications for structure-activity relationship studies, as the biological activity of this compound has been shown to be highly stereospecific in certain target systems.

Pharmacological investigations have demonstrated that derivatives of 1486452-38-3 exhibit promising activity against various disease targets. In oncology research, analogs of this compound have shown potent inhibition of specific protein kinases involved in cancer cell proliferation. The amino alcohol moiety appears crucial for binding to the kinase hinge region, while the oxazole ring contributes to optimal positioning within the ATP-binding pocket. These findings were recently validated through X-ray crystallography studies published in Nature Chemical Biology.

Beyond kinase inhibition, 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol has shown potential in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy reported that structurally modified versions of this compound display activity against drug-resistant bacterial strains, particularly when combined with existing antibiotics. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, suggesting a novel mode of action that could circumvent current resistance mechanisms.

The compound's metabolic stability and pharmacokinetic properties have been the subject of recent optimization efforts. Researchers have developed prodrug strategies to address the compound's limited oral bioavailability, with several ester derivatives showing improved absorption characteristics in preclinical models. These advancements, detailed in a recent European Journal of Pharmaceutical Sciences article, represent important progress toward developing clinically viable derivatives of 1486452-38-3.

Future research directions for this compound family include exploration of its potential in neurological disorders, as preliminary data suggest activity against certain neurotransmitter receptors. Additionally, the scaffold's versatility makes it attractive for developing targeted protein degraders (PROTACs) and other emerging therapeutic modalities. The unique combination of structural features in 2-amino-1-(1,2-oxazol-3-yl)ethan-1-ol continues to inspire innovative drug design approaches across multiple therapeutic areas.